Cas no 125802-49-5 (9H-Purin-6-amine,2-chloro-N-(4-methylphenyl)-9-(phenylmethyl)-)

9H-Purin-6-amine,2-chloro-N-(4-methylphenyl)-9-(phenylmethyl)- structure
125802-49-5 structure
Product Name:9H-Purin-6-amine,2-chloro-N-(4-methylphenyl)-9-(phenylmethyl)-
CAS No:125802-49-5
MF:C19H16ClN5
MW:349.816842079163
CID:178211
PubChem ID:5271934
Update Time:2025-04-19

9H-Purin-6-amine,2-chloro-N-(4-methylphenyl)-9-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-6-amine,2-chloro-N-(4-methylphenyl)-9-(phenylmethyl)-
    • 9-benzyl-2-chloro-N-(4-methylphenyl)purin-6-amine
    • DTXSID50925279
    • 9H-Purin-6-amine, 2-chloro-N-(4-methylphenyl)-9-(phenylmethyl)-
    • 9-Benzyl-2-chloro-N-(p-tolyl)-9H-purin-6-amine
    • CHEMBL29606
    • 9-benzyl-2-chloro-N-(p-tolyl)purin-6-amine
    • 9-Benzyl-2-chloro-N-(4-methylphenyl)-9H-purin-6-amine
    • 125802-49-5
    • Inchi: 1S/C19H16ClN5/c1-13-7-9-15(10-8-13)22-17-16-18(24-19(20)23-17)25(12-21-16)11-14-5-3-2-4-6-14/h2-10,12H,11H2,1H3,(H,22,23,24)
    • InChI Key: MAYUQYBIHUAAJJ-UHFFFAOYSA-N
    • SMILES: ClC1N=C(C2=C(N=1)N(C=N2)CC1C=CC=CC=1)NC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 349.10968
  • Monoisotopic Mass: 349.109423
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.6
  • XLogP3: 4.8

Experimental Properties

  • Density: 1.33
  • Boiling Point: 521.9°Cat760mmHg
  • Flash Point: 269.5°C
  • Refractive Index: 1.691
  • PSA: 55.63
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